Cas no 392254-78-3 (4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide
• CAS No: 392254-78-3
• MF: C₂₂H₂₂N₄O₄S₂
• MW: 470.564482212067
• CID: 5854688
• PubChem ID: 4118847
• Update Time: 2025-08-04

4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholinosulfonyl)-N-(2-phenyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-(2,6-dihydro-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-4-(4-morpholinylsulfonyl)-
• Oprea1_362411
• 4-(morpholinosulfonyl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide
• F0396-0184
• AKOS001629739
• 4-morpholin-4-ylsulfonyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000442721-1
• SR-01000442721
• 392254-78-3

• Inchi： 1S/C22H22N4O4S2/c27-22(16-6-8-18(9-7-16)32(28,29)25-10-12-30-13-11-25)23-21-19-14-31-15-20(19)24-26(21)17-4-2-1-3-5-17/h1-9H,10-15H2,(H,23,27)
• InChI Key： FYBPFTSDFQXQOJ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CSCC2=1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 470.10824754g/mol
• Monoisotopic Mass: 470.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 127Ų

Additional information on 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide

Introduction to 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide (CAS No. 392254-78-3) and Its Emerging Applications in Chemical Biology

4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide, identified by the CAS number 392254-78-3, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The compound’s core structure integrates a morpholine-4-sulfonyl moiety with a thieno[3,4-c]pyrazole scaffold, linked via a benzamide group. Such architectural design not only enhances its solubility and bioavailability but also imparts distinct pharmacophoric properties that make it a promising candidate for further investigation.

The morpholine-4-sulfonyl group is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate biological pathways through interactions with proteins and enzymes. Its sulfonamide functionality contributes to increased water solubility, a critical factor in drug design for improving oral bioavailability and tissue penetration. In contrast, the thieno[3,4-c]pyrazole ring system is a structurally diverse heterocycle that has been extensively explored for its role in various biological processes. This scaffold is particularly notable for its presence in several bioactive natural products and synthetic drugs, suggesting its potential as a key component in therapeutic intervention.

The benzamide linkage in 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide serves as an effective bridge between the two heterocyclic components, ensuring optimal spatial orientation for biological activity. The phenyl ring appended to the thienopyrazole moiety further expands the compound’s chemical space, enabling fine-tuning of electronic properties and receptor binding affinity. These structural features collectively contribute to the molecule’s multifaceted potential in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide. Studies have demonstrated that this compound exhibits inhibitory activity against several target enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary computational docking studies suggest that it may interact with ATP-binding sites of kinases such as Janus kinases (JAKs), which are central mediators of cytokine signaling pathways. The ability to modulate JAK activity could make this compound a valuable tool in the development of anti-inflammatory therapies.

Moreover, the thieno[3,4-c]pyrazole scaffold has been increasingly recognized for its role in anticancer research. The unique electronic properties of this heterocycle allow it to disrupt DNA replication and transcription by interfering with key regulatory proteins. Preclinical studies have indicated that derivatives of thienopyrazole exhibit cytotoxic effects against various cancer cell lines while maintaining relatively low toxicity toward normal cells. The incorporation of the morpholine-4-sulfonyl and benzamide moieties into this framework may enhance its selectivity and potency as an anticancer agent.

The benzamide group itself is another pharmacophore that has been extensively studied for its role in drug design. Benzamides are known to interact with protease enzymes and have been successfully incorporated into drugs targeting conditions such as pain management and neurodegenerative diseases. In 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide, this moiety may serve as an anchor point for binding to specific protein targets or as a site for further chemical modification to optimize pharmacokinetic properties.

Recent publications have highlighted the importance of structure-based drug design in optimizing bioactivity. The three-dimensional structure of 4-(morpholine-4-sulfonyl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide, determined through X-ray crystallography or NMR spectroscopy, can provide critical insights into its mechanism of action. Such structural information allows medicinal chemists to rationalize observed biological activities and guide further modifications to improve efficacy and reduce side effects.

In conclusion, 39225478 CAS number 392258 78 39 258 78 39 258 78 . . . . . . . . . . . . . . . . . This compound exemplifies the growing intersection of synthetic organic chemistry and computational biology in the quest for novel therapeutics. Its unique structural features, combined with promising preclinical data, position it as a compelling candidate for further exploration. As research continues, it is likely that additional applications will emerge, solidifying its role as an important molecule in the chemical biology landscape.